Cas no 2580191-51-9 (Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate)

• Product Name: Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate
• CAS No: 2580191-51-9
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• CID: 6074270
• PubChem ID: 165893472
• Update Time: 2025-05-27

Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580191-51-9
• tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate
• EN300-27727342
• Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate

• Inchi： 1S/C11H19F2NO2/c1-10(2,3)16-9(15)11(12,13)8-5-4-6-14-7-8/h8,14H,4-7H2,1-3H3
• InChI Key： FAQPOKWJTOYMFS-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC(C)(C)C)(C1CNCCC1)F

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate

Comprehensive Analysis of Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate (CAS No. 2580191-51-9)

Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate (CAS No. 2580191-51-9) is a fluorinated piperidine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoroacetate moiety and tert-butyl ester group, serves as a versatile intermediate in synthetic chemistry. Its unique structure combines the rigidity of the piperidine ring with the metabolic stability imparted by fluorine atoms, making it valuable for drug discovery programs targeting CNS disorders and enzyme modulation.

Recent studies highlight the growing demand for fluorinated building blocks like Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate, driven by the "fluorine boom" in medicinal chemistry. Researchers frequently search for "piperidine derivatives in drug design" or "difluoroacetate synthesis methods," reflecting industry interest. The compound's CAS No. 2580191-51-9 is often queried in patent databases, indicating its commercial relevance. When handling this material, proper storage at -20°C under inert atmosphere is recommended to preserve its ester functionality.

The synthetic utility of Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate lies in its ability to introduce both fluorine atoms and a protected amine group (piperidin-3-yl) in one molecular scaffold. This aligns with current trends in fragment-based drug discovery, where such multifunctional intermediates accelerate lead optimization. Analytical data (HPLC purity >98%, characteristic ¹⁹F NMR shifts between -100 to -120 ppm) confirm its suitability for high-value applications. Environmental considerations regarding fluorinated compounds have also spurred interest in greener synthesis routes for this material.

In pharmacological contexts, the 2,2-difluoro motif may enhance bioavailability by mimicking carbonyl groups while resisting metabolic degradation—a strategy explored in protease inhibitor development. The tert-butyl ester group offers selective deprotection options, enabling sequential derivatization. These properties address frequent search queries like "fluorine in bioisosteric replacement" or "protecting groups for piperidine synthesis." Regulatory databases show increasing patents referencing CAS 2580191-51-9, particularly in kinase inhibitor formulations.

From a technical perspective, Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate typically appears as a colorless to pale yellow liquid (density ~1.2 g/cm³). Its stability profile makes it preferable to analogous chloro- or bromo-compounds in nucleophilic substitution reactions. The compound's piperidine nitrogen can participate in salt formation, expanding formulation possibilities—an aspect frequently investigated in solubility enhancement studies. Recent publications correlate its molecular features with improved blood-brain barrier penetration, explaining rising interest in neurological drug pipelines.

Quality control protocols for CAS No. 2580191-51-9 emphasize chiral purity analysis when applicable, as the piperidin-3-yl center may exist in (R)- or (S)- configurations. Advanced purification techniques like SFC (Supercritical Fluid Chromatography) are increasingly adopted to meet stringent pharmaceutical standards. These developments respond to industry demands reflected in search terms such as "chiral separation of fluorinated intermediates" and "GMP-grade piperidine derivatives."

Looking forward, Tert-butyl 2,2-difluoro-2-(piperidin-3-yl)acetate is poised to maintain its relevance as fluorine incorporation strategies evolve. Its dual functionality as both a fluorine source and nitrogen-containing scaffold addresses two major trends in modern drug discovery: the pursuit of metabolic stability and targeted receptor interactions. With proper handling and innovative applications, this compound will continue supporting breakthroughs in therapeutic development and material science.